Cas no 505071-93-2 (1-(3,4-Dimethyl-benzenesulfonyl)-cyclopropane-carboxylicacid)

• Product Name: 1-(3,4-Dimethyl-benzenesulfonyl)-cyclopropane-carboxylicacid
• CAS No: 505071-93-2
• MF: C₁₂H₁₄O₄S
• MW: 254.302162647247
• CID: 1070931
• PubChem ID: 846187
• Update Time: 2025-10-29

1-(3,4-Dimethyl-benzenesulfonyl)-cyclopropane-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dimethyl-benzenesulfonyl)-cyclopropane-carboxylic acid
• 1-(3,4-DIMETHYL-BENZENESULFONYL)-CYCLOPROPANECARBOXYLIC ACID
• 1-[(3,4-dimethylphenyl)sulfonyl]cyclopropanecarboxylic acid
• AC1LHYWU
• CTK7I5740
• HMS1684B13
• MolPort-001-985-432
• ST073505
• 1-((3,4-Dimethylphenyl)sulfonyl)cyclopropanecarboxylic acid
• 1-(3,4-dimethylphenyl)sulfonylcyclopropane-1-carboxylic acid
• 1-(3,4-dimethyl-benzenesulfonyl)-cyclopropanecarboxylic acid, AldrichCPR
• AKOS000131957
• DTXSID00357167
• 505071-93-2
• SR-01000362825-1
• 1-(3,4-dimethylbenzenesulfonyl)cyclopropane-1-carboxylic acid
• 1-((3,4-Dimethylphenyl)sulfonyl)cyclopropanecarboxylicacid
• DB-017171
• SR-01000362825
• SCHEMBL18503872
• 1-(3,4-Dimethyl-benzenesulfonyl)-cyclopropane-carboxylicacid

• MDL： MFCD03724010
• Inchi： 1S/C12H14O4S/c1-8-3-4-10(7-9(8)2)17(15,16)12(5-6-12)11(13)14/h3-4,7H,5-6H2,1-2H3,(H,13,14)
• InChI Key： BBUHEORSHLSIJA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C)C=1)(C1(C(=O)O)CC1)(=O)=O

Computed Properties

• Exact Mass: 254.06128010g/mol
• Monoisotopic Mass: 254.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 496.6±45.0 °C at 760 mmHg
• Flash Point: 254.1±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-(3,4-Dimethyl-benzenesulfonyl)-cyclopropane-carboxylicacid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 1-(3,4-Dimethyl-benzenesulfonyl)-cyclopropane-carboxylicacid

Professional Introduction to Compound with CAS No 505071-93-2 and Product Name: 1-(3,4-Dimethyl-benzenesulfonyl)-cyclopropane-carboxylic acid

The compound with the CAS number 505071-93-2 and the product name 1-(3,4-Dimethyl-benzenesulfonyl)-cyclopropane-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered attention for its potential applications in drug discovery and molecular research. The presence of both a cyclopropane ring and a benzenesulfonyl group in its molecular structure imparts distinct chemical properties that make it a valuable candidate for further investigation.

Structurally, 1-(3,4-Dimethyl-benzenesulfonyl)-cyclopropane-carboxylic acid consists of a cyclopropane moiety attached to a carboxylic acid group, which is further substituted with a 3,4-dimethylbenzenesulfonyl group. This arrangement creates a molecule with high steric hindrance due to the cyclopropane ring, which can influence its interactions with biological targets. The benzenesulfonyl group introduces polar and aromatic characteristics, enhancing the compound's solubility in polar solvents and potentially improving its binding affinity to biological receptors.

In recent years, there has been growing interest in cyclopropane-containing compounds due to their unique reactivity and biological activity. Cyclopropanes are known for their strained three-membered rings, which can undergo ring-opening reactions under specific conditions, leading to the formation of more stable alkenes. This property makes them valuable intermediates in organic synthesis and drug development. Additionally, the sulfonyl group is a common pharmacophore found in many bioactive molecules, contributing to their pharmacological effects by enhancing binding interactions.

The combination of these structural features in 1-(3,4-Dimethyl-benzenesulfonyl)-cyclopropane-carboxylic acid suggests potential applications in various therapeutic areas. For instance, the steric constraints imposed by the cyclopropane ring may facilitate the design of selective inhibitors targeting specific enzymes or receptors. The benzenesulfonyl group could serve as a linker or anchor point for further derivatization, allowing chemists to fine-tune the compound's properties for desired biological outcomes.

Recent studies have highlighted the importance of cyclopropane derivatives in medicinal chemistry. For example, compounds containing cyclopropane moieties have been explored as antiviral agents due to their ability to disrupt viral protease activity. Similarly, sulfonyl-containing compounds are well-documented for their anti-inflammatory and analgesic properties. The synergistic effects of these two functional groups in 1-(3,4-Dimethyl-benzenesulfonyl)-cyclopropane-carboxylic acid may lead to novel therapeutic strategies that combine the advantages of both moieties.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps include the introduction of the cyclopropane ring via ring-closing metathesis or other cyclization techniques, followed by functionalization at the carboxylic acid and aromatic positions. Advanced spectroscopic methods such as NMR and mass spectrometry are essential for characterizing the compound's structure and confirming its identity.

From a computational chemistry perspective, molecular modeling studies can provide valuable insights into the interactions between 1-(3,4-Dimethyl-benzenesulfonyl)-cyclopropane-carboxylic acid and potential biological targets. These studies can help predict binding affinities, identify key interaction sites, and guide the design of analogs with improved properties. Additionally, computational methods can be used to assess the compound's pharmacokinetic profile, including its solubility, metabolic stability, and distribution within biological systems.

In conclusion,1-(3,4-Dimethyl-benzenesulfonyl)-cyclopropane-carboxylic acid represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for designing novel drugs with enhanced efficacy and selectivity. As our understanding of molecular interactions continues to evolve,CAS No 505071-93-2 will likely play a significant role in future drug development efforts.